Cas no 5418-86-0 (Methane,tris(methylthio)-)

• Product Name: Methane,tris(methylthio)-
• CAS No: 5418-86-0
• MF: C₄H₁₀S₃
• MW: 154.317197322845
• MDL: MFCD00009851
• CID: 369429
• PubChem ID: 24855282
• Update Time: 2025-05-22

Methane,tris(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Methane,tris(methylthio)-
• tris(methylsulfanyl)methane
• TRIS(METHYLTHIO)-METHANE
• Methyl orthotrithioformate
• Orthoformic acid,trithio-,trimethyl ester
• Trimethyl trithioorthoformate
• TRIS(METHYLTHIO)METHANE
• Trithiomethoxymethane
• Tris(methylthio)methane, 98%
• Methane, tris(methylthio)-
• tri(methylthio)methane
• NSC 10536
• DTXSID60202528
• Tris(methylthio)methane, >=98%
• D86362
• NSC-10536
• Q4030697
• 3-Methylthio-2,4-Dithiapentane
• Orthoformic acid, trithio-, trimethyl ester
• SY291242
• AS-81761
• Tris(methythio)methane
• NSC10536
• MFCD00009851
• SCHEMBL1713361
• Tris(methylsulfanyl)methane #
• FT-0635692
• 5418-86-0
• DB-052513
• DTXCID90125019
• tris(methyl thio) methane

• MDL： MFCD00009851
• Inchi： 1S/C4H10S3/c1-5-4(6-2)7-3/h4H,1-3H3
• InChI Key： YFMZQCCTZUJXEB-UHFFFAOYSA-N
• SMILES： S(C)C(SC)SC

Computed Properties

• Exact Mass: 153.99400
• Monoisotopic Mass: 153.99446384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 28.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Color/Form: Colorless or yellow transparent liquid with foul smell
• Density: 1.16 g/mL at 25 °C(lit.)
• Melting Point: 16 °C (lit.)
• Boiling Point: 102 °C/15 mmHg(lit.)
  225-227 °C(lit.)
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.577(lit.)
• PSA: 75.90000
• LogP: 2.35900
• Solubility: Not determined

Methane,tris(methylthio)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 2810 6
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-13-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on Methane,tris(methylthio)-

Tris(methylthio)methane: A Comprehensive Overview

Tris(methylthio)methane, also known by its CAS registry number 5418-86-0, is a chemical compound with the molecular formula C₆H₁₂S₃. This compound is a derivative of methane, where three of the hydrogen atoms are replaced by methylthio groups (-SCH₃). The structure of tris(methylthio)methane consists of a central carbon atom bonded to three sulfur-containing substituents, making it a unique member of the organosulfur compounds family. Its chemical properties and applications have been extensively studied, particularly in the fields of materials science and organic synthesis.

The synthesis of tris(methylthio)methane typically involves the reaction of methane with methyl mercaptan (CH₃S-H) under specific conditions. This reaction is often catalyzed by transition metals or their complexes, which facilitate the substitution of hydrogen atoms on methane with the methylthio group. Recent advancements in catalytic methods have improved the yield and purity of tris(methylthio)methane, making it more accessible for industrial applications.

One of the most notable applications of tris(methylthio)methane is in the synthesis of advanced materials. For instance, it has been used as a precursor for the production of sulfur-containing polymers and composites. These materials exhibit enhanced thermal stability and mechanical properties, making them suitable for high-temperature applications in aerospace and automotive industries. Researchers have also explored its use in the development of novel catalysts for organic transformations, where its sulfur-containing groups play a critical role in activating certain chemical reactions.

In addition to its industrial applications, tris(methylthio)methane has gained attention in biological studies. Recent research has focused on its potential as a bioactive molecule, particularly in modulating cellular signaling pathways. Studies have shown that this compound can interact with specific proteins and enzymes, suggesting its potential role in drug discovery and therapeutic development. However, further investigations are required to fully understand its biological effects and mechanisms.

The physical properties of tris(methylthio)methane are also worth noting. It exists as a colorless liquid at room temperature with a pleasant odor reminiscent of garlic or onions due to the presence of sulfur-containing functional groups. Its boiling point is relatively low (around 70°C), which makes it suitable for use in processes requiring controlled volatility. The compound is sparingly soluble in water but mixes well with organic solvents such as dichloromethane and ethyl acetate.

From an environmental perspective, tris(methylthio)methane has been studied for its biodegradability and toxicity profiles. Research indicates that it undergoes rapid degradation under aerobic conditions, reducing its persistence in natural environments. However, acute toxicity studies suggest that it may pose risks to aquatic organisms at high concentrations, highlighting the need for proper handling and disposal practices.

In conclusion, tris(methylthio)methane (CAS No. 5418-86-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable building block for materials science and organic synthesis. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in both industrial and academic settings.